molecular formula C9H6Br2N2O2 B3293907 3,4-Dibromo-6-indazolecarboxylic acid methyl ester CAS No. 885523-63-7

3,4-Dibromo-6-indazolecarboxylic acid methyl ester

Cat. No. B3293907
CAS RN: 885523-63-7
M. Wt: 333.96 g/mol
InChI Key: CYOXRWFFNUDYMN-UHFFFAOYSA-N
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Description

3,4-Dibromo-6-indazolecarboxylic acid methyl ester is a chemical compound with the molecular formula C9H6Br2N2O2 . It is used in various chemical reactions and has several properties that make it a valuable compound in the field of chemistry .


Synthesis Analysis

The synthesis of 3,4-Dibromo-6-indazolecarboxylic acid methyl ester can involve several methods. One such method involves the Suzuki–Miyaura coupling, which is a widely-applied transition metal catalysed carbon–carbon bond forming reaction . Another method involves the reductive heterocyclization of N-heterocycles from nitro compounds .


Molecular Structure Analysis

The molecular structure of 3,4-Dibromo-6-indazolecarboxylic acid methyl ester is defined by its molecular formula, C9H6Br2N2O2 . This compound is a type of fatty acid ester that is derived by transesterification of fats with methanol .


Chemical Reactions Analysis

The chemical reactions involving 3,4-Dibromo-6-indazolecarboxylic acid methyl ester can be complex. For instance, carboxylic acids react with diazomethane to produce methyl esters . The high reactivity of diazomethane requires it to be produced in-situ and then immediately reacted with the carboxylic acid to produce the methyl ester .


Physical And Chemical Properties Analysis

The physical and chemical properties of 3,4-Dibromo-6-indazolecarboxylic acid methyl ester include its molecular weight, which is 333.96 . Esters are common solvents and are used to extract organic solutes from aqueous solutions .

Mechanism of Action

The mechanism of action of 3,4-Dibromo-6-indazolecarboxylic acid methyl ester involves several steps. The first step of the mechanism is a simple acid-base reaction to deprotonate the carboxylic acid . The carboxylate is then the nucleophile of an SN2 reaction with protonated diazomethane to produce the methyl ester with nitrogen gas as a leaving group .

properties

IUPAC Name

methyl 3,4-dibromo-2H-indazole-6-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H6Br2N2O2/c1-15-9(14)4-2-5(10)7-6(3-4)12-13-8(7)11/h2-3H,1H3,(H,12,13)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CYOXRWFFNUDYMN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C1=CC2=NNC(=C2C(=C1)Br)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H6Br2N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID601256282
Record name Methyl 3,4-dibromo-1H-indazole-6-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID601256282
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

333.96 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

methyl 3,4-dibromo-2H-indazole-6-carboxylate

CAS RN

885523-63-7
Record name Methyl 3,4-dibromo-1H-indazole-6-carboxylate
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=885523-63-7
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Methyl 3,4-dibromo-1H-indazole-6-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID601256282
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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